Cas no 1708080-58-3 (2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid)

• Product Name: 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid
• CAS No: 1708080-58-3
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5191356
• Update Time: 2025-10-29

2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-ethyl-4-(4-pyridinyl)-

• Inchi： 1S/C12H11N3O2/c1-2-10-14-7-9(12(16)17)11(15-10)8-3-5-13-6-4-8/h3-7H,2H2,1H3,(H,16,17)
• InChI Key： ACBGFNMCDUULBJ-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C(C(O)=O)C(C2C=CN=CC=2)=N1

Additional information on 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid (CAS: 1708080-58-3)

In recent years, the compound 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid (CAS: 1708080-58-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and pyrimidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique structural features of this molecule make it a valuable scaffold for drug discovery, and recent studies have explored its synthesis, biological activity, and mechanism of action in greater detail.

One of the key areas of interest is the role of 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid in modulating kinase activity. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and autoimmune disorders. Recent research has demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, including members of the JAK and MAPK families. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its kinase inhibitory properties, 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid has also been investigated for its anti-inflammatory effects. Studies have shown that the compound can attenuate the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of chronic inflammatory conditions. This anti-inflammatory activity is believed to arise from the compound's ability to interfere with NF-κB signaling, a central pathway in the regulation of immune responses. These insights highlight the compound's potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid and its derivatives has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Notably, recent studies have explored the use of catalytic systems and green chemistry approaches to optimize the synthesis process, reducing the environmental impact and improving scalability. These developments are critical for the compound's transition from the laboratory to clinical applications.

Looking ahead, further research is needed to fully elucidate the pharmacological profile of 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid. Key areas of investigation include its pharmacokinetics, toxicity, and in vivo efficacy. Preliminary studies in animal models have shown promising results, but comprehensive preclinical and clinical trials will be essential to validate its therapeutic potential. Additionally, structure-activity relationship (SAR) studies could provide valuable insights for the design of more potent and selective derivatives.

In conclusion, 2-Ethyl-4-pyridin-4-yl-pyrimidine-5-carboxylic acid (CAS: 1708080-58-3) represents a promising candidate for drug development, with applications in kinase inhibition and anti-inflammatory therapy. Continued research efforts will be crucial to unlocking its full potential and advancing it toward clinical use. The compound's unique structural and functional properties position it as a valuable tool for addressing unmet medical needs in various disease areas.